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Compound of Interest

Compound Name: Nickel acetate

Cat. No.: B1203099

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the crystal structure of nickel acetate
tetrahydrate (Ni(CH3COO)2-4H20), a compound of interest in various chemical and
pharmaceutical applications. The information presented herein is compiled from
crystallographic studies and is intended to serve as a foundational resource for professionals

engaged in research and development.

Core Crystallographic Data

The crystal structure of nickel acetate tetrahydrate has been elucidated through single-crystal
X-ray diffraction analysis. The compound crystallizes in a monoclinic system, characterized by
the space group P21/c.[1][2][3][4][5][6] This arrangement indicates a centrosymmetric unit cell.
The key crystallographic parameters are summarized in the table below, providing a
guantitative description of the unit cell.
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Parameter Value (Source 1) Value (Source 2) Value (Source 3)
Crystal System Monoclinic Monoclinic Monoclinic
Space Group P2i/c P2i/c P2i/c

a (A) 4.8319(9) 4.764 4.75

b (A) 11.900(2) 11.771 11.77

c (A) 8.5531(17) 8.425 8.44

B(°) 93.6 93.6 93.6

Volume (A3) 490.64(16) 471.456 471.5

VA 2 2 2
Temperature (K) 298(2) Not specified Not specified
R-factor 0.0756 0.068 Not specified

Note: Z represents the number of formula units per unit cell. The R-factor is a measure of the
agreement between the crystallographic model and the experimental X-ray diffraction data.

Molecular Structure and Coordination Geometry

The central nickel(ll) ion in the crystal structure of nickel acetate tetrahydrate exhibits a
distorted octahedral coordination geometry.[2][4][7][8] The coordination sphere is composed of
four water molecules and two monodentate acetate ligands.[2][4][7] The nickel atom is located
at a center of symmetry. The two acetate groups are related by this symmetry, and each
coordinates to the nickel ion through one of its oxygen atoms. The four water molecules occupy
the remaining four coordination sites. This arrangement results in a three-dimensional network
structure stabilized by extensive hydrogen bonding between the coordinated water molecules
and the acetate ligands.[1][3][6]

Experimental Protocol: Single-Crystal X-ray
Diffraction
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The determination of the crystal structure of nickel acetate tetrahydrate is typically achieved
through the following experimental workflow:
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Click to download full resolution via product page
Fig. 1: Experimental workflow for crystal structure determination.

1. Crystal Growth:

o Single crystals of nickel acetate tetrahydrate suitable for X-ray diffraction are grown from a
saturated aqueous solution by slow evaporation.[9] In some reported syntheses, the crystals
were obtained from an ethanol solution in the presence of 4-amino-2-methylquinoline,
followed by slow evaporation of the filtrate at room temperature.[1][3][9]

2. Data Collection:
o A suitable single crystal is mounted on a goniometer head.

e The crystal is then placed in an X-ray diffractometer (e.g., a Bruker SMART APEX CCD
diffractometer) equipped with a monochromatic X-ray source (e.g., Mo Ka radiation, A =
0.71073 A).

e The diffraction data are collected at a specific temperature, often room temperature (298 K)
or cryo-temperatures (e.g., 100 K), by rotating the crystal and collecting a series of diffraction
images.

3. Structure Solution and Refinement:

e The collected diffraction data are processed to yield a set of structure factors.
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e The crystal structure is solved using direct methods or Patterson methods, typically
employing software packages like SHELXS.[1]

e The initial structural model is then refined by full-matrix least-squares on F2, using programs
such as SHELXL.[1] This process involves adjusting atomic positions, and thermal
parameters to minimize the difference between the observed and calculated structure
factors.

o Hydrogen atoms are often placed in calculated positions and refined using a riding model.

Visualization of the Nickel Coordination
Environment

The coordination of the nickel(ll) ion in nickel acetate tetrahydrate can be visualized as a
central nickel atom bonded to the oxygen atoms of four water molecules and two acetate
ligands in an octahedral arrangement.
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Fig. 2: Coordination of the Ni(ll) ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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